Cas no 2248399-87-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylate
• CAS No: 2248399-87-1
• MF: C₂₁H₁₇N₃O₄
• MW: 375.377384901047
• CID: 6602729
• PubChem ID: 165906009
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6522620
• 2248399-87-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylate

• Inchi： 1S/C21H17N3O4/c1-13(2)18-12-17(22-23(18)14-8-4-3-5-9-14)21(27)28-24-19(25)15-10-6-7-11-16(15)20(24)26/h3-13H,1-2H3
• InChI Key： FUHGLFWRPNUWCS-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(C)C)N(C2C=CC=CC=2)N=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 375.12190603g/mol
• Monoisotopic Mass: 375.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylate (CAS No. 2248399-87-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylate, identified by its CAS number 2248399-87-1, represents a fascinating molecule in the realm of pharmaceutical chemistry. This heterocyclic derivative combines structural features from multiple aromatic systems, making it a subject of significant interest for medicinal chemists and biologists alike. The presence of both isoindole and pyrazole moieties in its framework suggests potential applications in drug discovery, particularly in the development of novel bioactive agents.

Structurally, the compound is characterized by a central dioxo group, which introduces electrophilic centers that can participate in various chemical reactions. The 1H-isoindol scaffold is known for its stability and its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The 1-phenyl substituent further enhances the molecule's lipophilicity, while the 5-(propan-2-yl) group adds a degree of steric bulk, which can influence binding affinity and selectivity. These structural elements collectively contribute to the compound's pharmacological potential.

In recent years, there has been growing interest in isoindole derivatives due to their diverse biological activities. Studies have demonstrated that isoindole-based compounds exhibit properties such as anti-inflammatory, antioxidant, and anticancer effects. The pyrazole moiety is equally important, as it is a common pharmacophore found in numerous therapeutic agents. For instance, pyrazole derivatives have been investigated for their role in inhibiting enzymes like cyclooxygenase (COX) and kinase families, which are pivotal in modulating inflammatory responses.

The combination of these two heterocyclic systems in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylate (CAS No. 2248399-87-1) opens up possibilities for designing molecules with enhanced biological activity. Preliminary computational studies suggest that this compound may interact with specific protein targets through multiple binding interactions. The dioxo group could serve as a hydrogen bond acceptor or participate in π-stacking interactions with aromatic residues in the binding pocket.

Moreover, the presence of the phenyl and propan-2-yl substituents could modulate the compound's solubility and metabolic stability. These factors are critical for determining its bioavailability and therapeutic efficacy. Recent advances in structure-based drug design have emphasized the importance of optimizing such substituents to achieve desired pharmacokinetic profiles. The molecular modeling of this compound has revealed potential binding modes that align with known drug targets involved in metabolic disorders and neurodegenerative diseases.

One of the most compelling aspects of this molecule is its potential as a scaffold for further derivatization. Medicinal chemists often use such core structures to develop libraries of compounds for high-throughput screening (HTS). The flexibility offered by the isoindol and pyrazole moieties allows for the introduction of diverse functional groups without compromising the core pharmacophore. This adaptability makes it an attractive candidate for generating novel analogs with improved potency and selectivity.

Recent experimental studies have begun to explore the biological activity of related compounds, providing valuable insights into their mechanism of action. For example, isoindole derivatives have been shown to inhibit certain kinases by competing with ATP binding or by stabilizing enzyme-inhibitor complexes. Similarly, pyrazole-based molecules have demonstrated efficacy in modulating immune responses by targeting cytokine pathways. The combined effects of these structural features suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y 1-ph enyl -5-(propan -2 - yl)- 1 H -pyraz ole - 3 - carboxy l ate (CAS No. 2248399 - 87 - 1) could exhibit similar or even superior biological properties.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the heterocyclic core followed by functional group interconversions to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing both cost and environmental impact.

In conclusion, 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - iso indol - 2 - yl 1 - phen yl - 5 -( pro pan - 2 - yl ) - 1 H - py ra z ole - 3 - carbox y l ate ( CAS No . 2248399 - 87 - 1 ) represents a promising candidate for further pharmacological investigation. Its unique structural features combined with recent advancements in drug discovery methodologies make it an exciting prospect for developing new therapeutic agents. As research continues to uncover new biological activities associated with isoindole and pyrazole derivatives, this compound holds significant potential as a lead structure or intermediate in medicinal chemistry endeavors.